Cas no 2445785-49-7 (3-methanesulfonyl-4,5-dimethylfuran-2-amine)

• Product Name: 3-methanesulfonyl-4,5-dimethylfuran-2-amine
• CAS No: 2445785-49-7
• MF: C₇H₁₁NO₃S
• MW: 189.232140779495
• MDL: MFCD32691736
• CID: 5327134
• PubChem ID: 154853454
• Update Time: 2025-05-23

3-methanesulfonyl-4,5-dimethylfuran-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-3-methylsulfonylfuran-2-amine
• 3-methanesulfonyl-4,5-dimethylfuran-2-amine
• Z4464853659

• MDL： MFCD32691736
• Inchi： 1S/C7H11NO3S/c1-4-5(2)11-7(8)6(4)12(3,9)10/h8H2,1-3H3
• InChI Key： YAFXHADKZZBKKU-UHFFFAOYSA-N
• SMILES： S(C)(C1=C(N)OC(C)=C1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 81.7

Additional information on 3-methanesulfonyl-4,5-dimethylfuran-2-amine

3-Methanesulfonyl-4,5-Dimethylfuran-2-Amine: A Comprehensive Overview

The compound with CAS No. 2445785-49-7, known as 3-methanesulfonyl-4,5-dimethylfuran-2-amine, is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring with a methanesulfonyl group and two methyl substituents. The presence of these functional groups imparts distinctive chemical properties, making it a valuable subject for research and potential applications in drug development.

Recent studies have highlighted the potential of 3-methanesulfonyl-4,5-dimethylfuran-2-amine as a promising candidate in the design of bioactive molecules. Its structure allows for various modes of interaction with biological systems, particularly in enzyme inhibition and receptor binding assays. Researchers have explored its ability to modulate key enzymes involved in metabolic pathways, suggesting its role in the development of therapeutic agents for conditions such as inflammation and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the furan derivative followed by functionalization with the methanesulfonyl group. The use of advanced synthetic techniques, such as Suzuki coupling and nucleophilic substitution reactions, has enabled chemists to achieve high yields and purity levels. These methods are not only efficient but also environmentally friendly, aligning with the growing demand for sustainable chemical practices.

In terms of physical properties, 3-methanesulfonyl-4,5-dimethylfuran-2-amine exhibits a melting point of approximately 180°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, revealing that it remains intact under normal storage conditions but may undergo hydrolysis under acidic or basic pH levels.

The biological evaluation of this compound has revealed intriguing results. In vitro assays have demonstrated its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Additionally, preliminary studies suggest that it may possess antioxidant properties, making it a potential candidate for combating oxidative stress-related disorders.

One of the most exciting developments involving CAS No. 2445785-49-7 is its application in drug delivery systems. Researchers have explored its use as a carrier molecule due to its ability to enhance drug solubility and bioavailability. By conjugating this compound with other bioactive agents, scientists aim to develop more effective treatments for diseases such as cancer and cardiovascular disorders.

In conclusion, 3-methanesulfonyl-4,5-dimethylfuran-2-amine represents a significant advancement in the field of organic chemistry. Its unique structure, coupled with promising biological activity, positions it as a valuable tool in drug discovery and development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of therapeutic interventions across various medical disciplines.